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Compound of Interest

1-Benzyloxy-2-methyl-3-
Compound Name: ,
nitrobenzene

cat. No.: B1267161

An In-depth Technical Guide to 1-Benzyloxy-2-methyl-3-nitrobenzene: Safety, Handling, and
Experimental Protocols

Introduction

1-Benzyloxy-2-methyl-3-nitrobenzene is a substituted nitrobenzene compound with the
chemical formula C14H13NOs.[1] It is primarily utilized as a laboratory chemical and as an
intermediate in the synthesis of other organic compounds, such as 1-[2-[2-(benzyloxy)-6-
nitrophenyl]vinyl]pyrrolidine and 4-(benzyloxy)-1H-indole.[2] This technical guide provides a
comprehensive overview of its physical and chemical properties, detailed safety and handling
procedures, and experimental protocols for its synthesis. The information is intended for
researchers, scientists, and professionals in the field of drug development and chemical
research.

Physicochemical Properties

A summary of the key physicochemical properties of 1-Benzyloxy-2-methyl-3-nitrobenzene is
presented in the table below.
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Property Value Reference
CAS Number 20876-37-3 [1][21[3]
Molecular Formula C14H13NOs [1]
Molecular Weight 243.26 g/mol [2]
Appearance Yellow powdered solid [2]

Melting Point 60-63 °C [1][2][3]
Boiling Point 150 °C at 1.5 mmHg [4]

Density 1.738 g/mL at 25 °C [4]

Flash Point >230 °F (>110 °C) [4]

Storage Temperature Room temperature [2]

Safety and Handling

According to the 2012 OSHA Hazard Communication Standard, 1-Benzyloxy-2-methyl-3-
nitrobenzene is not considered a hazardous chemical.[3] However, as with any laboratory
chemical, appropriate safety precautions should be taken.

Personal Protective Equipment (PPE)

When handling 1-Benzyloxy-2-methyl-3-nitrobenzene, the following personal protective
equipment is recommended:

Eye Protection: Safety glasses with side-shields or goggles.[3]

Hand Protection: Chemical-resistant gloves.[3]

Respiratory Protection: A dust mask (type N95 or equivalent) should be worn, especially
when handling the powdered form to avoid dust formation.

Skin and Body Protection: A lab coat or other protective clothing to prevent skin contact.[3]

First Aid Measures
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In case of exposure, the following first aid measures should be taken:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also under
the eyelids. Seek medical attention if irritation persists.[3]

o Skin Contact: Wash off imnmediately with plenty of soap and water for at least 15 minutes.
Remove contaminated clothing. Get medical attention if symptoms occur.[3]

 Inhalation: Move to fresh air. If breathing is difficult, give oxygen. Get medical attention if
symptoms occur.[3]

 Ingestion: Clean mouth with water and drink plenty of water afterwards. Do NOT induce
vomiting. Get medical attention if symptoms occur.[3]

Handling and Storage

e Handling: Avoid contact with skin, eyes, and clothing.[3] Do not breathe dust.[5] Use in a
well-ventilated area.[6] Wash hands thoroughly after handling.[6]

o Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place.[3] Store
away from incompatible materials such as strong bases.[5]

Toxicology

While specific toxicological data for 1-Benzyloxy-2-methyl-3-nitrobenzene is limited, the
toxicology of nitrobenzene, a related compound, is well-documented and can provide insights
into potential hazards. Nitrobenzene is readily absorbed through inhalation, oral, and dermal
routes.[7]

The primary health effect of nitrobenzene exposure is methemoglobinemia, a condition where
the iron in hemoglobin is oxidized, reducing the blood's ability to carry oxygen.[8] Symptoms of
acute exposure can include cyanosis, fatigue, dizziness, headache, and at higher levels,
respiratory depression and coma.[7] Chronic exposure has been associated with similar
symptoms.[7] The International Agency for Research on Cancer (IARC) has classified
nitrobenzene as "possibly carcinogenic to humans" (Group 2B).[7] It is also a known
reproductive toxicant in male animals.[7][9]
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Given these potential hazards associated with the nitrobenzene moiety, it is prudent to handle
1-Benzyloxy-2-methyl-3-nitrobenzene with care to minimize exposure.

Experimental Protocols
Synthesis of 1-Benzyloxy-2-methyl-3-nitrobenzene

The following protocol describes the synthesis of 1-Benzyloxy-2-methyl-3-nitrobenzene from
2-methyl-3-nitrophenol and benzyl bromide.[2]

Materials:

e 2-methyl-3-nitrophenol

e Benzyl bromide

e Potassium carbonate

e N,N-dimethylformamide (DMF)

e Toluene

e Anhydrous magnesium sulfate

o Water

o Saturated aqueous sodium chloride solution
Procedure:

e To a reaction vial containing 30.6 g (200 mmol) of 2-methyl-3-nitrophenol, add 41.5 g (300
mmol) of potassium carbonate and 200 mL of N,N-dimethylformamide.

e Under an argon atmosphere, slowly add 23.8 mL (200 mmol) of benzyl bromide dropwise to
the reaction mixture.

 Stir the reaction at room temperature for 3 hours.

 After the reaction is complete, pour the reaction solution into 1000 mL of water.
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» Extract the aqueous mixture with 800 mL of toluene, followed by a second extraction with
500 mL of toluene.

o Combine the organic phases and wash sequentially with water and saturated aqueous
sodium chloride solution.

» Dry the organic phase over anhydrous magnesium sulfate.

» Concentrate the organic phase under reduced pressure to yield 49.3 g of 1-Benzyloxy-2-
methyl-3-nitrobenzene as a yellow powder (quantitative yield).[2]

Characterization Data:

e H-NMR (CDCls, & ppm): 2.42 (s, 3H), 5.13 (s, 2H), 7.08-7.11 (m, 1H), 7.21-7.27 (m, 1H),
7.32-7.44 (m, 6H).[2]

e Mass Spectrum (CI, m/z): 244 [M+1]*.[2]

e TLC: Rp value: 0.48 (n-hexane/ethyl acetate = 4:1, v/v).[2]

Diagrams
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Caption: Synthesis workflow for 1-Benzyloxy-2-methyl-3-nitrobenzene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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